5-Bromo-4,6-dichloro-indoline-2,3-dione

• Molecular Formula: C8H2BrCl2NO2
• Molecular Weight: 294.91 g/mol
• IUPAC Name: 5-bromo-4,6-dichloro-1H-indole-2,3-dione
• InChI: InChI=1S/C8H2BrCl2NO2/c9-5-2(10)1-3-4(6(5)11)7(13)8(14)12-3/h1H,(H,12,13,14)
• InChI Key: CTVPUYXQWXOICI-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=C(C(=C1Cl)Br)Cl)C(=O)C(=O)N2

Description

5-Bromo-4,6-dichloro-indoline-2,3-dione is a halogenated derivative of indoline-2,3-dione, a bicyclic compound featuring a fused benzene and pyrrolidine ring system with two ketone groups at positions 2 and 2. The bromine and chlorine substituents at positions 4, 5, and 6 introduce steric and electronic effects that may influence its reactivity, solubility, and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Bromo-4,6-dichloro-indoline-2,3-dione typically involves the bromination and chlorination of indoline-2,3-dione. The process begins with the preparation of indoline-2,3-dione, which is then subjected to bromination using bromine or N-bromosuccinimide (NBS) in the presence of a suitable solvent like acetic acid. Chlorination is subsequently carried out using chlorine gas or a chlorinating agent such as thionyl chloride (SOCl2) under controlled conditions to yield the desired product.

Industrial Production Methods

Industrial production of 5-Bromo-4,6-dichloro-indoline-2,3-dione follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and solvents, with stringent control over reaction parameters to ensure high yield and purity of the final product. The compound is then purified through recrystallization or chromatography techniques.

Chemical Reactions Analysis

Types of Reactions

5-Bromo-4,6-dichloro-indoline-2,3-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, such as amines or alcohols.

Substitution: Halogen atoms in the compound can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Substitution: Nucleophiles like amines, thiols, or alkoxides are employed under basic or acidic conditions.

Major Products Formed

Oxidation: Formation of quinones or other oxidized derivatives.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted indoline derivatives with various functional groups.

Scientific Research Applications

5-Bromo-4,6-dichloro-indoline-2,3-dione has several scientific research applications:

Chemistry: Used as a building block in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic applications in drug development, particularly in the design of novel pharmaceuticals.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 5-Bromo-4,6-dichloro-indoline-2,3-dione involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or modulator of enzymes and receptors, affecting various biochemical processes. For instance, it may inhibit certain enzymes involved in cell proliferation, leading to its potential anticancer effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Indoline-2,3-dione Derivatives

Indoline-2,3-dione derivatives are widely studied for their pharmacological properties. Key comparisons include:

Substituent Effects on Receptor Affinity

• σ Receptor Selectivity: In a study comparing benzoxazolone derivatives with indoline-2,3-dione analogs, the latter exhibited significantly lower affinity for σ1 receptors (Ki > 844 nM) but higher selectivity for σ2 receptors (Ki = 42 nM, selectivity ratio >72). This contrasts with benzoxazinone derivatives, which retained σ1 affinity (Ki = 5–30 nM). The additional carbonyl group in indoline-2,3-dione likely alters electronic properties, favoring σ2 binding .

Piperazine-2,3-dione Derivatives

Piperazine-2,3-dione derivatives share a similar dione motif but differ in ring size and substitution patterns:

Anthelmintic Activity

• Lipophilicity and Efficacy : 1,4-Disubstituted piperazine-2,3-dione derivatives (e.g., 2a-i) exhibited improved ClogP values (1.8–3.5) compared to piperazine (ClogP = −1.1), correlating with enhanced anthelmintic activity against Enterobius vermicularis and Fasciola hepatica. The dione ring likely stabilizes interactions with parasitic targets .

Isoindole-1,3-dione Derivatives

Isoindole-1,3-dione derivatives, such as 5-(4-aminophenoxy)-2-(3-aminophenyl)-2,3-dihydro-1H-isoindole-1,3-dione (Compound 10), demonstrate the influence of dione positioning:

Antibacterial Activity

• Potency Against Mycobacteria: Compound 10 showed superior activity (IC50 = 2.8–57 mM) compared to novobiocin (IC50 = 1.6–32 mM) in a gyrase supercoiling assay. The isoindole scaffold’s planar structure may facilitate DNA intercalation or enzyme binding .

Data Tables

Table 1: Comparative Physicochemical Properties

Compound	ClogP	Rf (TLC)	Key Substituents	Biological Activity
5-Bromo-4,6-dichloro-indoline-2,3-dione	Not reported	Not reported	Br (C5), Cl (C4, C6)	Data limited
Piperazine-2,3-dione (2a-i)	1.8–3.5	0.65–0.85	Benzyl/phenethyl groups	Anthelmintic (IC50: 10–50 µM)
Indoline-2,3-dione (σ2-selective)	Not reported	Not reported	None	σ2 Ki = 42 nM, σ1 Ki > 844 nM
Isoindole-1,3-dione (Compound 10)	Not reported	Not reported	Aminophenoxy, aminophenyl	Antimycobacterial (IC50 = 2.8–57 mM)

Table 2: Receptor Affinity Comparison

Scaffold	σ1 Receptor Ki (nM)	σ2 Receptor Ki (nM)	Selectivity (σ2/σ1)
Benzoxazinone derivatives	5–30	140–840	28 (max)
Indoline-2,3-dione	>844	42	>72

Key Research Findings

Halogenation and Bioactivity : Bromine and chlorine substituents in indoline-2,3-dione derivatives may enhance metabolic stability and target binding through hydrophobic interactions .

Scaffold-Driven Selectivity : The indoline-2,3-dione scaffold favors σ2 receptor binding, while piperazine-2,3-dione derivatives prioritize anthelmintic activity due to optimized lipophilicity .

Synthetic Challenges : Halogenated derivatives require precise control of reaction conditions (e.g., CuI catalysis) to avoid side reactions, as seen in azide-alkyne cycloadditions .

Biological Activity

5-Bromo-4,6-dichloro-indoline-2,3-dione is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article provides a detailed overview of the biological properties, mechanisms of action, and relevant studies associated with this compound.

Chemical Structure and Properties

5-Bromo-4,6-dichloro-indoline-2,3-dione belongs to the indole family of compounds, which are known for their wide range of biological activities. The presence of halogen substituents (bromo and chloro) on the indoline structure enhances its reactivity and potential therapeutic applications.

Biological Activities

Antimicrobial Activity
Indole derivatives, including 5-Bromo-4,6-dichloro-indoline-2,3-dione, have been reported to exhibit antimicrobial properties. For instance, studies have shown that similar indole compounds possess significant antibacterial and antifungal activities. In particular:

• Minimum Inhibitory Concentration (MIC) values for various indole derivatives against different microbial strains have been documented. A related compound showed MIC values ranging from 15.62 to 62.5 μg/ml against Gram-positive bacteria and fungi .

Compound	MIC (μg/ml)	Target Organisms
5-Bromo-4,6-dichloro-indoline-2,3-dione	TBD	Gram-positive bacteria, fungi

Anticancer Activity
The anticancer potential of indole derivatives has been extensively studied. For example, structural analogs have demonstrated selective cytotoxicity against various cancer cell lines:

• IC50 Values : Compounds similar to 5-Bromo-4,6-dichloro-indoline-2,3-dione have shown IC50 values as low as 8.84 µM against aggressive breast cancer cell lines like MDA-MB231 .

The biological activity of 5-Bromo-4,6-dichloro-indoline-2,3-dione can be attributed to several mechanisms:

• Inhibition of Cell Proliferation : Indole derivatives often interfere with cellular signaling pathways involved in proliferation and survival. This includes the inhibition of receptor tyrosine kinases (RTKs) and cyclin-dependent kinases (CDKs).
• Induction of Apoptosis : Certain studies suggest that these compounds can trigger programmed cell death in cancer cells through mitochondrial pathways.
• Antioxidant Activity : Some indole derivatives exhibit antioxidant properties that may contribute to their protective effects against oxidative stress in cells.

Case Studies

• Study on Antimicrobial Properties : A study investigated various indole derivatives for their antimicrobial efficacy against both Gram-positive and Gram-negative bacteria. The findings indicated that halogenated indoles had enhanced activity compared to their non-halogenated counterparts .
• Cytotoxicity Assessment : Research focusing on the cytotoxic effects of 5-Bromo-4,6-dichloro-indoline-2,3-dione on different cancer cell lines revealed selective toxicity towards more aggressive types while sparing normal cells .